Cas no 1082407-58-6 (N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine)

• Product Name: N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine
• CAS No: 1082407-58-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6284615
• PubChem ID: 28299309
• Update Time: 2025-10-29

N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine
• N-methyl-N-(2-pyrrolidin-1-yl-ethyl)-benzene-1,4-diamine
• SCHEMBL3576244
• RMTRZUKBXXNAIT-UHFFFAOYSA-N
• AKOS012509450
• N1-methyl-N1-[2-(pyrrolidin-1-yl)ethyl]benzene-1,4-diamine
• EN300-10384147
• N1-Methyl-N1-(2-(pyrrolidin-1-yl)ethyl)benzene-1,4-diamine
• 1082407-58-6

• Inchi： 1S/C13H21N3/c1-15(10-11-16-8-2-3-9-16)13-6-4-12(14)5-7-13/h4-7H,2-3,8-11,14H2,1H3
• InChI Key： RMTRZUKBXXNAIT-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C2C=CC(=CC=2)N)CCCC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine

Introduction to N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine (CAS No. 1082407-58-6)

N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine, a compound with the chemical identifier CAS No. 1082407-58-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this diamine derivative features a benzenoid core substituted with an N-methyl group and a 2-(pyrrolidin-1-yl)ethyl side chain, which together contribute to its distinct pharmacological profile.

The< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine molecule exhibits a high degree of complexity, which is reflected in its intricate interactions with biological targets. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. The presence of the pyrrolidinyl moiety is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain enzymes and receptors.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling pathways. Research has demonstrated that< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine can interact with key enzymes involved in cell proliferation and differentiation, making it a promising candidate for further investigation in oncology research. Furthermore, its structural similarity to known bioactive molecules suggests that it may have broad-spectrum applications in drug discovery.

The synthesis of< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzenoid core and the pyrrolidinyl side chain.

In vitro studies have revealed that< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine exhibits significant inhibitory activity against various target proteins. For instance, it has shown potent binding to monoamine oxidase (MAO) enzymes, which are implicated in the pathogenesis of neurodegenerative diseases such as Parkinson's and Alzheimer's. The compound's ability to selectively inhibit these enzymes without causing significant side effects makes it an attractive candidate for further clinical development.

The pharmacokinetic properties of< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine have also been extensively studied. Preliminary data indicate that it has a favorable pharmacokinetic profile, with reasonable bioavailability and moderate clearance rates. These characteristics are crucial for ensuring that the compound remains effective at therapeutic concentrations while minimizing potential toxicity.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine with high accuracy. Molecular docking simulations have revealed that this compound interacts with target proteins through multiple hydrogen bonding networks and hydrophobic interactions, providing insights into its mode of action. These computational studies have complemented experimental investigations and have helped to guide the design of more potent derivatives.

The potential applications of< strong>N1-methyl-N1-2-(pyrrolidin-1-yl)ethylbenzene-1,4-diamine extend beyond neurological disorders. Preliminary evidence suggests that it may also have anti-inflammatory and immunomodulatory effects, making it relevant for the treatment of autoimmune diseases such as rheumatoid arthritis. The compound's ability to modulate immune cell function without triggering adverse immune responses is an area of active investigation.

In conclusion,< strong>N1-methyl-N1-2-(pyrrolidin-1-yI)ethylbenzene-l ,4-diamine (CAS No. 1082407 -58 -6) represents a promising therapeutic agent with diverse applications in medicine . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further clinical development . As research continues to uncover new insights into its mechanism of action , this compound is poised to play a significant role in the advancement of modern medicine .